Cas no 1564545-52-3 (1-(3-bromothiophen-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-bromothiophen-2-yl)-2,2-difluoroethan-1-one
• CAS No: 1564545-52-3
• MF: C₆H₃BrF₂OS
• MW: 241.053226709366
• CID: 5840604
• PubChem ID: 112574362
• Update Time: 2025-06-08

1-(3-bromothiophen-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-thiophen-2-yl)-2,2-difluoro-ethanone
• 1-(3-bromothiophen-2-yl)-2,2-difluoroethan-1-one
• 1564545-52-3
• 1-(3-Bromothiophen-2-yl)-2,2-difluoroethanone
• SCHEMBL22832612
• AKOS026736401
• EN300-1234290
• CS-0498704

• Inchi： 1S/C6H3BrF2OS/c7-3-1-2-11-5(3)4(10)6(8)9/h1-2,6H
• InChI Key： OXBDCTGSWUNCAH-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1Br)(=O)C(F)F

Computed Properties

• Exact Mass: 239.90560g/mol
• Monoisotopic Mass: 239.90560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(3-bromothiophen-2-yl)-2,2-difluoroethan-1-one

1-(3-Bromothiophen-2-yl)-2,2-Difluoroethan-1-one: A Comprehensive Overview

1-(3-Bromothiophen-2-yl)-2,2-difluoroethan-1-one, also known by its CAS number CAS No. 1564545-52-3, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which are known for their versatility and reactivity in synthetic chemistry. The presence of a bromine atom at the 3-position of the thiophene ring and a difluoro group on the ketone moiety introduces intriguing electronic and steric properties, making it a valuable substrate for further functionalization and exploration.

The synthesis of 1-(3-Bromothiophen-2-yl)-2,2-difluoroethan-1-one typically involves multi-step processes that leverage the reactivity of thiophene derivatives. Recent advancements in organometallic chemistry have enabled more efficient routes for constructing such complex structures. For instance, the use of transition metal catalysts, such as palladium or nickel complexes, has facilitated cross-coupling reactions that are pivotal in assembling the thiophene-containing framework. These methods not only enhance the yield but also improve the purity of the final product, aligning with the growing demand for high-quality intermediates in drug discovery and material science.

CAS No. 1564545-52-3 exhibits remarkable stability under various reaction conditions, making it an ideal candidate for exploring its reactivity in different chemical environments. Recent studies have demonstrated its ability to undergo nucleophilic aromatic substitution due to the electron-withdrawing effects of both the fluorine atoms and the ketone group. This property has opened new avenues for incorporating diverse functional groups onto the thiophene ring, thereby expanding its utility in designing bioactive molecules and advanced materials.

In terms of applications, 1-(3-Bromothiophen-2-yl)-2,2-difluoroethan-1-one has shown promise in the field of pharmaceutical chemistry. Its structural features make it a potential lead compound for developing drugs targeting specific biological pathways. For example, researchers have explored its role as a kinase inhibitor by exploiting its ability to form hydrogen bonds with key residues in protein active sites. Additionally, its fluorinated ketone group contributes to enhanced lipophilicity and metabolic stability, which are critical attributes for drug candidates.

The compound's unique electronic properties also render it suitable for applications in electrochemistry. Recent investigations have highlighted its potential as an electrode material in lithium-ion batteries due to its high redox activity and thermal stability. The presence of sulfur atoms in the thiophene ring further enhances its electrochemical performance by facilitating electron transfer processes.

In conclusion, CAS No. 1564545-52-3, or 1-(3-Bromothiophen-2-yl)-2,2-difluoroethan-1-one, stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical robustness, combined with its ability to undergo various transformations, positions it as a valuable tool for researchers in synthetic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.